Cas no 119628-82-9 (2-Cyclobutyl-3h-imidazo4,5-bpyridine)

• Product Name: 2-Cyclobutyl-3h-imidazo4,5-bpyridine
• CAS No: 119628-82-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5734558
• PubChem ID: 12730803
• Update Time: 2025-05-26

2-Cyclobutyl-3h-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3951535
• 2-cyclobutyl-3h-imidazo[4,5-b]pyridine
• AKOS011057147
• DTXSID801284047
• starbld0033806
• 119628-82-9
• 2-cyclobutyl-1h-imidazo[4,5-b]pyridine
• 2-Cyclobutyl-3h-imidazo4,5-bpyridine

• Inchi： 1S/C10H11N3/c1-3-7(4-1)9-12-8-5-2-6-11-10(8)13-9/h2,5-7H,1,3-4H2,(H,11,12,13)
• InChI Key： RLGOSJYCPKFNAU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2N=C1C1CCC1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Cyclobutyl-3h-imidazo4,5-bpyridine

Comprehensive Overview of 2-Cyclobutyl-3H-imidazo[4,5-b]pyridine (CAS No. 119628-82-9)

2-Cyclobutyl-3H-imidazo[4,5-b]pyridine (CAS No. 119628-82-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fused imidazo[4,5-b]pyridine core, which is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. Its cyclobutyl substituent further enhances its versatility, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for imidazo[4,5-b]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in this compound's potential as a kinase inhibitor, a class of molecules pivotal in treating cancers and inflammatory diseases. The 2-cyclobutyl variant, with its compact ring structure, offers improved metabolic stability and binding affinity, addressing key challenges in modern drug design.

The synthesis of 2-Cyclobutyl-3H-imidazo[4,5-b]pyridine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. These methods align with the growing trend toward green chemistry, minimizing waste and energy consumption—a hot topic in both academic and industrial settings.

From a commercial perspective, CAS No. 119628-82-9 is often sought after by pharmaceutical companies and research institutions. Its role as a building block for bioactive molecules makes it a staple in high-throughput screening libraries. Online searches for "buy 2-Cyclobutyl-3H-imidazo[4,5-b]pyridine" or "suppliers of imidazo[4,5-b]pyridine derivatives" reflect its market relevance. Additionally, forums frequently discuss its solubility, stability, and handling protocols, underscoring practical considerations for end-users.

Beyond pharmaceuticals, this compound's photophysical properties have sparked interest in materials science. Its conjugated system enables potential applications in organic electronics, such as OLEDs or sensors, aligning with the global push for sustainable technologies. Questions like "How does 2-Cyclobutyl-3H-imidazo[4,5-b]pyridine interact with light?" are increasingly common in scientific communities.

Quality control and analytical characterization of 119628-82-9 rely on techniques like HPLC, NMR, and mass spectrometry. Regulatory compliance, particularly for GMP-grade batches, is critical for pharmaceutical applications. This aligns with broader industry concerns about supply chain transparency and traceability—a recurring theme in post-pandemic discussions.

In summary, 2-Cyclobutyl-3H-imidazo[4,5-b]pyridine exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with ongoing research into its structure-activity relationships, ensure its continued prominence in scientific literature and industrial workflows. As synthetic methodologies evolve, this compound is poised to play an even greater role in addressing unmet needs across diverse sectors.